Cas no 4769-73-7 (1-Chloro-3-phenoxy-propan-2-ol)

1-Chloro-3-phenoxy-propan-2-ol is a chlorinated aromatic alcohol with the molecular formula C9H11ClO2. This compound features a reactive chloro group and a hydroxyl group on adjacent carbon atoms, making it a versatile intermediate in organic synthesis. Its structure allows for further functionalization, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both chloro and phenoxy groups enhances its utility in nucleophilic substitution and etherification reactions. The compound is typically a clear to pale-yellow liquid with moderate solubility in organic solvents. Care should be taken in handling due to its potential reactivity and sensitivity to moisture.

1-Chloro-3-phenoxy-propan-2-ol structure

4769-73-7 structure

Product Name:1-Chloro-3-phenoxy-propan-2-ol

CAS No:4769-73-7

MF:C₉H₁₁ClO₂

MW:186.635442018509

MDL:MFCD00018933

CID:1066483

PubChem ID:94300

Update Time:2025-05-27

1-Chloro-3-phenoxy-propan-2-ol Chemical and Physical Properties

Names and Identifiers

- 1-chloro-3-phenoxypropan-2-ol
- (RS)-1-chloro-3-phenyloxy-2-propanol
- 1-Chloro-2-hydroxy-3-phenoxypropane
- 1-Chloro-3-phenoxy-2-propanol
- 1-chloro-3-phenoxyisopropanol
- 1-chloro-3-phenyloxy-2-propanol
- 2-hydroxy-1-phenoxy-3-chloropropane
- 2-Propanol, 1-chloro-3-phenoxy-
- AC1L3RXN
- AC1Q3TW1
- AGN-PC-00FATO
- NSC43029
- SBB061224
- HCTDRZMGZRHFJV-UHFFFAOYSA-N
- 3-phenoxy-1-chloro-2-propanol
- STL286696
- BBL023422
- AX8281436
- AB0283764
- T7877
- ST51047269
- 2-Propanol, 1-chloro-3-phenoxy- (8CI)(9CI)
- NSC-43029
- AKOS006283797
- NS00046634
- 4769-73-7
- SCHEMBL1496587
- MFCD00018933
- AI3-13144
- N13287
- DB-354395
- EINECS 225-310-5
- AS-59680
- DTXSID401307702
- NSC 43029
- CS-0452755
- SB84406
- 2-Propanol, 1-chloro-3-phenoxy-(8CI)
- 2-Propanol, 1-chloro-3-phenoxy-(8CI)(9CI)
- 1-Chloro-3-phenoxy-propan-2-ol
- MDL： MFCD00018933
- Inchi： 1S/C9H11ClO2/c10-6-8(11)7-12-9-4-2-1-3-5-9/h1-5,8,11H,6-7H2
- InChI Key： HCTDRZMGZRHFJV-UHFFFAOYSA-N
- SMILES： ClCC(COC1C=CC=CC=1)O

Computed Properties

Exact Mass: 186.04483
Monoisotopic Mass: 186.045
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 113
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 29.5

Experimental Properties

Density: 1.198
Boiling Point: 309.8°C at 760 mmHg
Flash Point: 141.2°C
Refractive Index: 1.535
PSA: 29.46
LogP: 1.66510

1-Chloro-3-phenoxy-propan-2-ol Pricemore >>

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